![molecular formula C26H31N5O4 B2562917 N-[(4-methoxyphenyl)methyl]-3-{5-oxo-4-[3-(propan-2-yloxy)propyl]-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}propanamide CAS No. 902933-03-3](/img/structure/B2562917.png)
N-[(4-methoxyphenyl)methyl]-3-{5-oxo-4-[3-(propan-2-yloxy)propyl]-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}propanamide
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Overview
Description
N-[(4-methoxyphenyl)methyl]-3-{5-oxo-4-[3-(propan-2-yloxy)propyl]-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}propanamide is a useful research compound. Its molecular formula is C26H31N5O4 and its molecular weight is 477.565. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
Given the importance of cancer research, investigating the anticancer potential of this compound is crucial. Preliminary studies have shown that some synthesized triazole derivatives exhibit selectivity against cancer cell lines. Further exploration could reveal its mechanism of action and potential as an anticancer agent.
Catalysis and Green Chemistry
The compound has been synthesized using ionic organic solids as catalysts, demonstrating good green metrics . Researchers can explore its catalytic properties in other reactions, potentially contributing to sustainable and environmentally friendly synthetic protocols.
Fungicides, Bactericides, and Herbicides
Previous studies have highlighted the efficiency of 3-aryl-3-triazolylpropiophenones in fungicide, bactericide, and herbicide formulations . Researchers can explore the compound’s potential in agricultural applications, contributing to crop protection and sustainable farming practices.
Aza-Michael Reaction
The aza-Michael reaction, which provides access to β-aminocarbonyl derivatives, is an atom-efficient synthetic protocol . Investigating this compound’s reactivity in aza-Michael reactions could yield valuable intermediates for further functionalization.
Nitric Oxide (NO) Modulation
Considering the compound’s structure, researchers might explore its effects on nitric oxide (NO) production. NO plays a crucial role in various physiological processes, including vasodilation and immune response . Investigating its modulation properties could have therapeutic implications.
Antioxidant Properties
Triazole derivatives may possess antioxidant activity . Researchers can evaluate the compound’s ability to reduce oxidative stress and protect cells against damage caused by free radicals.
Mechanism of Action
Triazoles
are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms . They are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities . Triazoles are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular .
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-3-[5-oxo-4-(3-propan-2-yloxypropyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O4/c1-18(2)35-16-6-15-30-25(33)21-7-4-5-8-22(21)31-23(28-29-26(30)31)13-14-24(32)27-17-19-9-11-20(34-3)12-10-19/h4-5,7-12,18H,6,13-17H2,1-3H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOAKSKVUNRSZIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)NCC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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